Cas no 898137-79-6 (1-(2,4-Dimethylphenyl)sulfonylpiperidine-4-carbohydrazide)

• Product Name: 1-(2,4-Dimethylphenyl)sulfonylpiperidine-4-carbohydrazide
• CAS No: 898137-79-6
• MF: C₁₄H₂₁N₃O₃S
• MW: 311.399842023849
• MDL: MFCD08097759
• CID: 4718993
• Update Time: 2025-05-19

1-(2,4-Dimethylphenyl)sulfonylpiperidine-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-[(2,4-dimethylphenyl)sulfonyl]piperidine-4-carbohydrazide
• 1-((2,4-Dimethylphenyl)sulfonyl)piperidine-4-carbohydrazide
• STK477819
• BBL017733
• R9955
• ST50883847
• 1-(2,4-dimethylbenzenesulfonyl)piperidine-4-carbohydrazide
• 1-(2,4-Dimethylphenyl)sulfonylpiperidine-4-carbohydrazide

• MDL： MFCD08097759
• Inchi： 1S/C14H21N3O3S/c1-10-3-4-13(11(2)9-10)21(19,20)17-7-5-12(6-8-17)14(18)16-15/h3-4,9,12H,5-8,15H2,1-2H3,(H,16,18)
• InChI Key： CYKDMJIPVXBQSX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1C)(N1CCC(C(NN)=O)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 466
• Topological Polar Surface Area: 101

Additional information on 1-(2,4-Dimethylphenyl)sulfonylpiperidine-4-carbohydrazide

1-(2,4-Dimethylphenyl)sulfonylpiperidine-4-carbohydrazide (CAS No. 898137-79-6): An Overview of Its Properties and Applications

1-(2,4-Dimethylphenyl)sulfonylpiperidine-4-carbohydrazide (CAS No. 898137-79-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a sulfonyl group, a piperidine ring, and a carbohydrazide moiety. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 1-(2,4-Dimethylphenyl)sulfonylpiperidine-4-carbohydrazide is composed of a piperidine ring substituted with a sulfonyl group at the 1-position and a carbohydrazide group at the 4-position. The sulfonyl group is derived from 2,4-dimethylphenyl, which imparts additional aromatic character to the molecule. This combination of functional groups provides a versatile platform for chemical modifications and derivatization, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential of 1-(2,4-Dimethylphenyl)sulfonylpiperidine-4-carbohydrazide in various therapeutic areas. One of the key areas of interest is its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 1-(2,4-Dimethylphenyl)sulfonylpiperidine-4-carbohydrazide could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-(2,4-Dimethylphenyl)sulfonylpiperidine-4-carbohydrazide has also shown potential as an antioxidant agent. Oxidative stress is a major contributing factor to various diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have shown that this compound can effectively scavenge free radicals and reduce oxidative damage to cellular components. This property makes it a valuable candidate for the development of therapeutic agents targeting oxidative stress-related conditions.

The pharmacokinetic properties of 1-(2,4-Dimethylphenyl)sulfonylpiperidine-4-carbohydrazide have also been investigated in preclinical studies. These studies have demonstrated that the compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for its potential use as an oral therapeutic agent. The compound's ability to cross the blood-brain barrier has also been evaluated, suggesting its potential utility in central nervous system (CNS) disorders.

To further explore the therapeutic potential of 1-(2,4-Dimethylphenyl)sulfonylpiperidine-4-carbohydrazide, several research groups have conducted structure-activity relationship (SAR) studies. These studies have aimed to identify key structural features that contribute to its biological activities and to optimize its pharmacological properties. For example, modifications to the sulfonyl group or the carbohydrazide moiety have been shown to enhance the compound's anti-inflammatory and antioxidant activities while maintaining or improving its safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2,4-Dimethylphenyl)sulfonylpiperidine-4-carbohydrazide in human subjects. Early results from these trials are promising, with no significant adverse effects reported at therapeutic doses. The ongoing clinical trials aim to provide more comprehensive data on the compound's safety profile and therapeutic potential in various disease conditions.

In conclusion, 1-(2,4-Dimethylphenyl)sulfonylpiperidine-4-carbohydrazide (CAS No. 898137-79-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure provides a versatile platform for further chemical modifications and drug development. Ongoing research and clinical trials are expected to provide valuable insights into its safety and efficacy, paving the way for its potential use in treating various inflammatory and oxidative stress-related diseases.